molecular formula C12H13NO B12227332 4-(Cyclobutoxymethyl)benzonitrile

4-(Cyclobutoxymethyl)benzonitrile

Cat. No.: B12227332
M. Wt: 187.24 g/mol
InChI Key: CSJMNOKBBWADRT-UHFFFAOYSA-N
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Description

4-(Cyclobutoxymethyl)benzonitrile is a benzonitrile derivative featuring a cyclobutoxymethyl substituent (-O-CH₂-cyclobutane) attached to the para position of the benzene ring. The cyclobutoxymethyl group may influence lipophilicity, solubility, and reactivity, making it relevant in pharmaceutical and materials science applications. This article compares its inferred properties with structurally related benzonitrile derivatives, leveraging available data on analogs.

Properties

Molecular Formula

C12H13NO

Molecular Weight

187.24 g/mol

IUPAC Name

4-(cyclobutyloxymethyl)benzonitrile

InChI

InChI=1S/C12H13NO/c13-8-10-4-6-11(7-5-10)9-14-12-2-1-3-12/h4-7,12H,1-3,9H2

InChI Key

CSJMNOKBBWADRT-UHFFFAOYSA-N

Canonical SMILES

C1CC(C1)OCC2=CC=C(C=C2)C#N

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-(Cyclobutoxymethyl)benzonitrile typically involves the reaction of 4-chloromethylbenzonitrile with cyclobutanol in the presence of a base. The reaction proceeds via a nucleophilic substitution mechanism, where the hydroxyl group of cyclobutanol attacks the chloromethyl group, resulting in the formation of the desired product.

Industrial Production Methods: Industrial production of 4-(Cyclobutoxymethyl)benzonitrile may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, green chemistry approaches, such as the use of ionic liquids as solvents, can be employed to minimize environmental impact .

Chemical Reactions Analysis

Types of Reactions: 4-(Cyclobutoxymethyl)benzonitrile can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones.

    Reduction: Reduction reactions can convert the nitrile group to primary amines.

Comparison with Similar Compounds

Table 1: Structural and Molecular Properties of Benzonitrile Derivatives

Compound Name Substituent Molecular Formula Molecular Weight Key Structural Features References
4-(Cyclobutylamino)benzonitrile Cyclobutylamino C₁₁H₁₂N₂ 172.23 Amino group, cyclobutane ring
4-(trans-4-Pentylcyclohexyl)benzonitrile trans-4-Pentylcyclohexyl C₁₈H₂₅N 255.40 Bulky cyclohexyl, alkyl chain
4-(3-THIENYL)BENZONITRILE 3-Thienyl C₁₁H₇NS 185.24 Heterocyclic thiophene ring
2-(4-(4-Cyanostyryl)styryl)benzonitrile Extended styryl groups C₂₂H₁₄N₂ 306.36 Conjugated double bonds
4-(1H-1,2,4-Triazol-1-ylmethyl)benzonitrile Triazole-methyl C₁₀H₈N₄ 184.20 Nitrogen-rich heterocycle
4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile Boronate ester C₁₃H₁₆BNO₂ 229.08 Boron-containing, Suzuki coupling utility

Key Observations :

  • Steric Effects : The trans-4-pentylcyclohexyl group (MW 255.40) introduces significant bulk, likely reducing solubility in polar solvents compared to smaller substituents like the cyclobutoxymethyl group .
  • Electronic Effects: Electron-donating groups (e.g., dimethylamino in ) increase electron density on the benzene ring, whereas electron-withdrawing nitriles enhance electrophilicity. The cyclobutoxymethyl ether may offer moderate electron-donating effects.
  • Heterocyclic Influence : Thienyl () and triazole () groups enable π-π stacking and hydrogen bonding, critical for biological activity or material conductivity.

Key Findings :

  • Pharmaceutical Utility: Amino-substituted derivatives (e.g., cyclobutylamino in ) serve as intermediates in drug synthesis, leveraging their ability to undergo functionalization . Triazole-containing analogs () are pivotal in oncology drug development.
  • Materials Science : Styryl-based compounds () exhibit extended conjugation for optoelectronic applications, while boronate esters () enable cross-coupling reactions in polymer design.
  • Steric vs. Electronic Balance : Bulky substituents (e.g., cyclohexyl in ) enhance thermal stability but may limit reaction kinetics, whereas smaller groups like cyclobutoxymethyl could offer a balance between reactivity and stability.

Research Findings and Case Studies

  • Letrozole Intermediate: 4-(1H-1,2,4-Triazol-1-ylmethyl)benzonitrile is a key precursor in synthesizing Letrozole, a nonsteroidal aromatase inhibitor, highlighting the role of nitrogen heterocycles in medicinal chemistry .
  • Liquid Crystals : 4-(trans-4-Pentylcyclohexyl)benzonitrile (PCH5) is a component in liquid crystal displays, where its rigid cyclohexyl group ensures alignment under electric fields .
  • Fluorescent Brighteners: The extended conjugation in 2-(4-(4-Cyanostyryl)styryl)benzonitrile () allows UV absorption and blue-light emission, useful in textile and paper industries.

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